Cas no 2068137-88-0 ((2S)-azetidine-2-carbonitrile;hemi(oxalic acid))

• Product Name: (2S)-azetidine-2-carbonitrile;hemi(oxalic acid)
• CAS No: 2068137-88-0
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• MDL: MFCD30471585
• CID: 4635874
• PubChem ID: 127263309
• Update Time: 2025-07-17

(2S)-azetidine-2-carbonitrile;hemi(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• bis((2S)-azetidine-2-carbonitrile)
• OXALIC ACID
• (2S)-azetidine-2-carbonitrile
• (2S)-azetidine-2-carbonitrile;hemi(oxalic acid)
• AS-52827
• (2S)-azetidine-2-carbonitrile;oxalic acid
• Bis((2s)-azetidine-2-carbonitrile), oxalic acid
• Bis((2S)-azetidine-2-carbonitrile) oxalic acid
• bis((2S)-azetidine-2-carbonitrile);oxalicacid
• CS-0049776
• bis((2S)-azetidine-2-carbonitrile); oxalic acid
• AKOS030627652
• P15768
• (2S)-azetidine-2-carbonitrile hemioxalate
• 2068137-88-0
• Bis (2S)-azetidine-2-carbonitrile oxalic acid
• (S)-Azetidine-2-carbonitrile hemioxalate
• MFCD30471585

• MDL： MFCD30471585
• Inchi： 1S/C4H6N2.C2H2O4/c5-3-4-1-2-6-4;3-1(4)2(5)6/h4,6H,1-2H2;(H,3,4)(H,5,6)/t4-;/m0./s1
• InChI Key： WZYNLUHEUYTFAS-WCCKRBBISA-N
• SMILES： C(=O)(O)C(=O)O.C([C@H]1NCC1)#N

Computed Properties

• Exact Mass: 254.10150494g/mol
• Monoisotopic Mass: 254.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų

Additional information on (2S)-azetidine-2-carbonitrile;hemi(oxalic acid)

Comprehensive Overview of (2S)-Azetidine-2-carbonitrile; Hemi(oxalic acid) (CAS No. 2068137-88-0)

The compound (2S)-Azetidine-2-carbonitrile; Hemi(oxalic acid) (CAS No. 2068137-88-0) is a highly specialized chiral building block widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the azetidine ring and carbonitrile functional group, make it a valuable intermediate for developing bioactive molecules. The hemi(oxalic acid) salt form enhances its stability and solubility, addressing common challenges in drug formulation. Researchers are increasingly focusing on this compound due to its potential applications in targeted therapies and small-molecule drug discovery.

In recent years, the demand for chiral intermediates like (2S)-Azetidine-2-carbonitrile has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective catalysis. The compound’s four-membered ring structure (azetidine) is particularly noteworthy, as it introduces conformational rigidity—a desirable trait in medicinal chemistry for improving binding affinity and metabolic stability. This aligns with current trends in fragment-based drug design, where researchers prioritize compact, three-dimensional scaffolds to explore novel chemical space.

The carbonitrile moiety in CAS No. 2068137-88-0 offers versatile reactivity, enabling transformations such as hydrolysis to carboxylic acids or reduction to primary amines. These properties are critical for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug discovery. Computational tools like molecular docking and quantitative structure-property relationship (QSPR) modeling often highlight such functional groups as key contributors to ligand-target interactions. Consequently, this compound is frequently referenced in patents and publications related to kinase inhibitors and GPCR modulators.

From a synthetic perspective, the hemi(oxalic acid) counterion in (2S)-Azetidine-2-carbonitrile; Hemi(oxalic acid) provides practical advantages. It mitigates hygroscopicity issues common with free bases, simplifying storage and handling—a frequent concern in process chemistry discussions. This attribute resonates with industrial priorities like green chemistry and cost-effective scale-up, which dominate search queries among chemists optimizing API manufacturing workflows.

Emerging applications of 2068137-88-0 also intersect with proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound’s ability to serve as a spacer or linker component in bifunctional molecules is under investigation, reflecting broader interest in next-generation therapeutics. Such innovations are frequently searched alongside terms like “E3 ligase ligands” and “cereblon binders”, underscoring its relevance in cutting-edge research.

Quality control of (2S)-Azetidine-2-carbonitrile; Hemi(oxalic acid) is another critical area, with analytical techniques like HPLC chiral separation and NMR purity assessment being essential for ensuring enantiomeric excess (>99% ee). These protocols align with regulatory guidelines for ICH Q3A impurities, a recurring theme in pharmaceutical compliance forums. Additionally, the compound’s X-ray crystallography data is often cited to validate stereochemistry—a detail highly valued by researchers troubleshooting racemization during synthesis.

In summary, CAS No. 2068137-88-0 exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its role spans from foundational peptidomimetics to avant-garde degrader technologies, making it a staple in both academic and industrial settings. As the scientific community continues to explore undruggable targets, compounds like this will remain pivotal in bridging theoretical design with therapeutic breakthroughs.